1-(4-(2-Methyl-6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)-3-(phenylthio)propan-1-one

• IUPAC Name: 1-[4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]-3-phenylsulfanylpropan-1-one
• InChI: InChI=1S/C19H21F3N4OS/c1-14-23-16(19(20,21)22)13-17(24-14)25-8-10-26(11-9-25)18(27)7-12-28-15-5-3-2-4-6-15/h2-6,13H,7-12H2,1H3
• InChI Key: IPYCHNCXWRKGON-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCN(CC2)C(=O)CCSC3=CC=CC=C3)C(F)(F)F
• Molecular Formula: C19H21F3N4OS
• Molecular Weight: 410.5 g/mol
• CAS No.: 2034412-80-9

Description

The compound 1-(4-(2-Methyl-6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)-3-(phenylthio)propan-1-one features a piperazine core substituted with a 2-methyl-6-(trifluoromethyl)pyrimidin-4-yl group at the 4-position and a propan-1-one chain terminated by a phenylthio moiety. This structure combines electron-deficient (trifluoromethyl) and electron-rich (phenylthio) substituents, which may enhance metabolic stability and modulate receptor binding. Piperazine derivatives are widely explored in medicinal chemistry due to their conformational flexibility and ability to engage in hydrogen bonding, making them candidates for targeting kinases, GPCRs, or antimicrobial pathways .

Biological Activity

The compound 1-(4-(2-Methyl-6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)-3-(phenylthio)propan-1-one is a novel pyrimidine derivative that has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the synthesis, biological activity, and mechanisms of action associated with this compound, synthesizing findings from various studies.

Synthesis

The synthesis of the target compound involves several steps, typically starting from 2-methyl-6-(trifluoromethyl)pyrimidine . The process generally includes:

• Formation of the Pyrimidine Ring : Reacting 2-methyl-6-(trifluoromethyl)pyrimidine with piperazine derivatives.
• Thioether Formation : Introducing a phenylthio group via nucleophilic substitution.
• Final Product Isolation : Purification through chromatography.

The overall yield and purity of the compound can vary based on the reaction conditions and purification methods employed.

Biological Activity

The biological activities of this compound have been evaluated in various studies, focusing on its potential as an antimicrobial, anticancer, and insecticidal agent.

Antimicrobial Activity

Research indicates that derivatives of trifluoromethyl pyrimidines exhibit significant antimicrobial properties. For instance, compounds structurally similar to the target compound demonstrated effectiveness against various bacterial strains, including Staphylococcus aureus and Escherichia coli. The mechanism appears to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways .

Anticancer Activity

The anticancer potential of the compound has been assessed using various cancer cell lines such as PC3 (prostate cancer), K562 (leukemia), HeLa (cervical cancer), and A549 (lung cancer). In vitro studies showed that at concentrations around 5 µg/mL, certain derivatives exhibited cytotoxic effects comparable to established chemotherapeutics like doxorubicin . The structure–activity relationship suggests that the trifluoromethyl group enhances lipophilicity, facilitating cellular uptake and target interaction.

Insecticidal Activity

Insecticidal assays have revealed that the compound exhibits activity against pests like Spodoptera frugiperda, with mortality rates significantly higher than control groups treated with conventional insecticides. The mode of action likely involves neurotoxic effects or metabolic disruption in target insects .

The proposed mechanism of action for the biological activities of 1-(4-(2-Methyl-6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)-3-(phenylthio)propan-1-one includes:

• Cell Membrane Disruption : The lipophilic nature allows it to integrate into lipid bilayers, leading to increased permeability.
• Enzyme Inhibition : Binding to specific enzymes or receptors critical for cell survival or proliferation.

Case Studies

Several studies have documented the biological effects of similar compounds:

• Antimicrobial Study : A study on trifluoromethyl pyrimidine derivatives showed varying degrees of inhibition against Gram-positive and Gram-negative bacteria, with some compounds achieving MIC values as low as 4.9 µM .
• Anticancer Evaluation : In a comparative study, derivatives were tested against cancer cell lines with IC50 values indicating promising anticancer activity.
• Insecticidal Testing : A series of trifluoromethyl pyrimidines were tested for their insecticidal properties, showing effective mortality rates at concentrations as low as 500 µg/mL .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Key structural analogs and their distinguishing features are summarized below:

Compound Name / ID	Key Substituents	Molecular Formula (if available)	Notable Properties / Implications	Reference
Target Compound	2-Methyl-6-(trifluoromethyl)pyrimidin-4-yl; phenylthio-propanone	Likely C22H22F3N5OS	Trifluoromethyl enhances lipophilicity; phenylthio may improve antioxidant capacity.	—
1-[4-(2-Methyl-6-phenoxypyrimidin-4-yl)piperazin-1-yl]-3-phenylpropan-1-one (CAS 946231-21-6)	Phenoxy instead of trifluoromethyl on pyrimidine	C24H26N4O2	Phenoxy group increases electron density, potentially reducing metabolic stability vs. CF3.
N-[(1R,3S)-3-isopropyl-3-(4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-ylcarbonyl)cyclopentyl]-...	Cyclopentyl-carbonyl-piperazine; isopropyl substituent	—	Rigid cyclopentyl backbone may restrict conformational flexibility, altering target engagement.
4-(Thiophen-2-yl)-1-(4-(4-(trifluoromethyl)phenyl)piperazin-1-yl)butan-1-one (RTC1)	Thiophene and trifluoromethylphenyl on piperazine; butanone chain	—	Thiophene enhances π-π stacking; longer ketone chain may improve solubility.
Urea derivatives (e.g., 11a–11o in )	Urea linker; thiazolyl-piperazine; diverse aryl substituents	C20–C24 variants	Urea groups improve hydrogen-bonding capacity; high synthetic yields (83–88%) reported.